2-(5-Bromo-3-pyridyloxy)butyric acid
Description
2-(5-Bromo-3-pyridyloxy)butyric acid is a brominated pyridine derivative coupled with a butyric acid backbone. Its structure comprises a butyric acid chain (CH2CH2CH2CO2H) substituted at the second carbon with a 5-bromo-3-pyridyloxy group.
Properties
Molecular Formula |
C9H10BrNO3 |
|---|---|
Molecular Weight |
260.08 g/mol |
IUPAC Name |
2-(5-bromopyridin-3-yl)oxybutanoic acid |
InChI |
InChI=1S/C9H10BrNO3/c1-2-8(9(12)13)14-7-3-6(10)4-11-5-7/h3-5,8H,2H2,1H3,(H,12,13) |
InChI Key |
WRLXOXOVIGCEGH-UHFFFAOYSA-N |
Canonical SMILES |
CCC(C(=O)O)OC1=CC(=CN=C1)Br |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations:
Brominated Pyridine vs. Non-Brominated Analogs: The bromine atom in 2-(5-Bromo-3-pyridyloxy)butyric acid likely enhances electrophilic reactivity compared to non-brominated pyridines (e.g., 3-methylpyridine), making it more suitable for cross-coupling reactions in synthetic chemistry . However, bromine may also increase toxicity, as seen in safety protocols for 2-Bromo-3-methylpyridine (skin/eye irritation risks) .
Butyric Acid Backbone: The butyric acid moiety differentiates this compound from simpler bromopyridines.
Ester vs. Ether Linkages : Unlike methyl butyrate (an ester), the ether linkage in 2-(5-Bromo-3-pyridyloxy)butyric acid may confer greater metabolic stability, prolonging its biological activity .
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